
2-(4-Bromophenyl)-4,5-dimethyloxazole basic
properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
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Cat. No.: B8801264
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Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Scientists, and

Materials Researchers

Executive Summary
2-(4-Bromophenyl)-4,5-dimethyloxazole (CAS: 176961-51-6) represents a privileged

heterocyclic scaffold in medicinal chemistry and materials science. Unlike its 4,5-dihydro

analog (an oxazoline), the fully aromatic oxazole core offers exceptional thermal and oxidative

stability. Its value lies in its dual functionality: the 4,5-dimethyl substitution blocks metabolic

"soft spots" on the heterocyclic ring, while the 4-bromophenyl moiety serves as a versatile

handle for palladium-catalyzed cross-coupling reactions. This guide provides a definitive

technical profile, validated synthetic protocols, and reactivity landscapes for this critical

intermediate.

Physicochemical Profile
The following data consolidates experimental and predicted properties. Note the distinction

between the target aromatic oxazole and its dihydro-precursor (CAS 32664-14-5), a common
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database ambiguity.

Property Value / Description

IUPAC Name 2-(4-Bromophenyl)-4,5-dimethyl-1,3-oxazole

CAS Number 176961-51-6

Molecular Formula C₁₁H₁₀BrNO

Molecular Weight 252.11 g/mol

Appearance Pale yellow to off-white crystalline solid

Solubility
Insoluble in water; Soluble in DCM, CHCl₃,

DMSO, Ethanol

LogP (Predicted) ~3.3 (Lipophilic)

Fluorescence
Weak native fluorescence (UV-excited); highly

fluorescent upon biaryl extension

Key Impurity
2-(4-Bromophenyl)-4,5-dihydro-4,5-

dimethyloxazole (incomplete oxidation)

Synthetic Architecture
The most robust route to 2,4,5-trisubstituted oxazoles is the Robinson-Gabriel synthesis or the

Hantzsch-type condensation. We prioritize the condensation of an amide with an

-haloketone due to its scalability and atom economy.

Validated Synthesis Protocol
Reaction: Condensation of 4-bromobenzamide with 3-bromo-2-butanone.

Mechanism:

Alkylation: The amide nitrogen attacks the

-carbon of the haloketone (S_N2).
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Cyclization: The carbonyl oxygen attacks the amide carbonyl carbon.

Dehydration: Loss of water drives aromatization to the oxazole.

Reagents:

4-Bromobenzamide (1.0 eq)

3-Bromo-2-butanone (1.2 eq)

Solvent: Toluene or Ethanol (anhydrous)

Base/Catalyst: CaCO₃ or Urea (acid scavenger)

Step-by-Step Methodology:

Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 4-bromobenzamide (10 mmol, 2.00 g) in anhydrous toluene (50 mL).

Addition: Add 3-bromo-2-butanone (12 mmol, 1.81 g) dropwise over 10 minutes. Note: 3-

chloro-2-butanone can be used but requires longer reflux times.

Reflux: Heat the mixture to reflux (110°C) for 12–16 hours. Monitor via TLC (Hexane:EtOAc

4:1). The starting amide (R_f ~0.3) should disappear, and a less polar fluorescent spot (R_f

~0.6) should appear.

Workup: Cool to room temperature. If a solid precipitate (ammonium salts) forms, filter it off.

Evaporate the solvent under reduced pressure.

Purification: Dissolve the crude residue in EtOAc (50 mL) and wash with saturated NaHCO₃

(2 x 30 mL) to remove unreacted acid/HBr. Dry over Na₂SO₄, filter, and concentrate.

Crystallization: Recrystallize from hot ethanol or purify via silica gel flash chromatography (0-

10% EtOAc in Hexanes) to yield the pure oxazole.

Synthesis Workflow Visualization
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Figure 1: Step-wise synthetic workflow for the preparation of the target oxazole.

Reactivity & Functionalization
The core utility of this molecule lies in the aryl bromide handle. The 4,5-dimethyl oxazole ring is

electron-rich but sterically hindered, directing reactivity almost exclusively to the bromine

position under cross-coupling conditions.

Suzuki-Miyaura Cross-Coupling
This is the primary method to expand the scaffold into biaryl fluorescent probes or drug

candidates.

Substrate: 2-(4-Bromophenyl)-4,5-dimethyloxazole

Coupling Partner: Aryl boronic acids (Ar-B(OH)₂)

Catalyst: Pd(PPh₃)₄ (5 mol%)

Base: K₂CO₃ (2.0 eq)

Solvent: DME/Water (3:1)

Strategic Insight: The oxazole nitrogen can coordinate to Palladium, potentially poisoning the

catalyst. Using bidentate ligands (e.g., dppf) or higher catalyst loading often mitigates this.

Functionalization Pathway
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Figure 2: Divergent synthesis pathways utilizing the aryl bromide handle.

Applications in R&D
Medicinal Chemistry:

Metabolic Stability: The methyl groups at C4 and C5 block the oxidative metabolism that

typically occurs at the vacant positions of the oxazole ring, extending the half-life of the

pharmacophore.

Kinase Inhibition: The 2-phenyl-oxazole motif mimics the adenine core of ATP, making this

scaffold a frequent starting point for kinase inhibitor design (e.g., VEGFR, EGFR

inhibitors).

Materials Science (OLEDs):

Oxazoles are electron-deficient heterocycles (electron transport materials).

Coupling this bromide with electron-rich amines (e.g., triphenylamine) creates "Push-Pull"

systems used in blue OLED emitters.
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Safety & Handling
Hazard Classification: Warning. Causes skin irritation (H315), serious eye irritation (H319),

and respiratory irritation (H335).

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). While the

aromatic oxazole is stable, protection from light is recommended to prevent slow photolytic

degradation of the C-Br bond.

Spill Response: Sweep up solid spills to avoid dust generation. Ventilate area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyloxazole-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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